Continuous-Flow Nitration Yield and Purity Outperform Conventional Batch Processes for the Identical Target Compound
When 2-chloro-5-nitrobenzotrifluoride is manufactured via continuous-flow nitration of o-chlorobenzotrifluoride (feedstock I) with mixed nitric/sulfuric acid at 60 °C and 55 s residence time, the isolated yield reaches 96.13% with a chromatographic purity of 99.29% . In contrast, traditional batch nitration of 3-chlorobenzotrifluoride—a route that also yields the 5-nitro isomer as the major product—typically affords only 50–65% yield before chromatographic purification, with post‑purification purity potentially exceeding 97% only after rigorous isomer separation . The continuous-flow strategy thus delivers a >30 percentage‑point yield advantage while simultaneously achieving higher crude purity, which directly reduces purification burden and improves atom economy for large‑scale procurement.
| Evidence Dimension | Synthetic yield and product purity for the identical target compound (2-chloro-5-nitrobenzotrifluoride) |
|---|---|
| Target Compound Data | Yield 96.13%, purity 99.29% (continuous-flow process) |
| Comparator Or Baseline | Yield 50–65% before purification, purity >97% after rigorous separation (batch process) |
| Quantified Difference | Yield advantage of +31 to +46 percentage points; purity advantage of at least 2 percentage points prior to extensive purification |
| Conditions | Nitration of o-chlorobenzotrifluoride (continuous flow) vs. nitration of 3-chlorobenzotrifluoride (batch); mixed HNO₃/H₂SO₄; 60 °C; residence time 55 s (flow) |
Why This Matters
Procurement from suppliers utilizing continuous-flow technology ensures a higher and more consistent yield, reducing the cost per kilogram of isolated product and minimizing the burden of downstream purification for the end user.
